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Tenovin-3 Tenovin-3 Tenovin-3 is able to increase p53 levels, determined in MCF-7 cells treated for 6 hr at 10 μM.  in vitro: Tenovins inhibit the activities of human SirT1 and SirT2, two members of the NAD+-dependent class III histone deacetylases that also belong to the sirtuin family.[1]
Brand Name: Vulcanchem
CAS No.: 1011301-27-1
Catalog No.: VC002903
InChI: InChI=1S/C18H21N3OS/c1-18(2,3)13-6-4-12(5-7-13)16(22)21-17(23)20-15-10-8-14(19)9-11-15/h4-11H,19H2,1-3H3,(H2,20,21,22,23)
SMILES: CC(C)(C)C1=CC=C(C(NC(NC2=CC=C(N)C=C2)=S)=O)C=C1
Molecular Formula: C18H21N3OS
Molecular Weight: 327.4

Tenovin-3

* For research use only. Not for human or veterinary use.

CAS No.: 1011301-27-1

Inhibitors

Catalog No.: VC002903

Molecular Formula: C18H21N3OS

Molecular Weight: 327.4

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Tenovin-3 - 1011301-27-1

CAS No. 1011301-27-1
Product Name Tenovin-3
Synonyms Tenovin 3
Molecular Formula C18H21N3OS
Molecular Weight 327.4
InChI InChI=1S/C18H21N3OS/c1-18(2,3)13-6-4-12(5-7-13)16(22)21-17(23)20-15-10-8-14(19)9-11-15/h4-11H,19H2,1-3H3,(H2,20,21,22,23)
InChIKey NLAXTZPUTNGRDU-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC=C(C(NC(NC2=CC=C(N)C=C2)=S)=O)C=C1
Appearance Solid powder
Description Tenovin-3 is able to increase p53 levels, determined in MCF-7 cells treated for 6 hr at 10 μM.  in vitro: Tenovins inhibit the activities of human SirT1 and SirT2, two members of the NAD+-dependent class III histone deacetylases that also belong to the sirtuin family.[1]
References [1]. Lain S, et al. Discovery, in vivo activity, and mechanism of action of a small-molecule p53 activator. Cancer Cell. 2008 May;13(5):454-63.